Cas no 381229-76-1 (2-FLUORO-5-FORMYL-N,N-DIMETHYLBENZENESULFONAMIDE)

• Product Name: 2-FLUORO-5-FORMYL-N,N-DIMETHYLBENZENESULFONAMIDE
• CAS No: 381229-76-1
• MF: C₉H₁₀FNO₃S
• MW: 231.24400472641
• MDL: MFCD13192653
• CID: 2151477
• Update Time: 2023-11-19

2-FLUORO-5-FORMYL-N,N-DIMETHYLBENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-formyl-N,N- dimethylbenzenesulfonamide
• 2-Fluoro-5-formyl-N,N-dimethylbenzenesulfonamide
• 4-fluoro-3-dimethylaminosulfonylbenzaldehyde
• CID 11831261
• Benzenesulfonamide, 2-fluoro-5-formyl-N,N-dimethyl-
• 2-FLUORO-5-FORMYL-N,N-DIMETHYLBENZENESULFONAMIDE

• MDL： MFCD13192653
• Inchi： 1S/C9H10FNO3S/c1-11(2)15(13,14)9-5-7(6-12)3-4-8(9)10/h3-6H,1-2H3
• InChI Key： UIHNZHVGAYTTPY-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=O)C=1)F)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 323
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 361.7±52.0 °C(Predicted)
• pka: -6.12±0.70(Predicted)